Cas no 71711-53-0 ( )

  structure
  structure
Product name: 
CAS No:71711-53-0
MF:C20H16N2O
MW:300.353844642639
CID:976660
PubChem ID:308382

  Chemical and Physical Properties

Names and Identifiers

    • 5,6-dimethylbenzo[c]acridine-7-carboxamide
    • 5,6-dimethyl-benzo[c]acridine-7-carboxylic acid amide
    • 5,6-Dimethyl-benzo< c> acridin-7-carbonsaeureamid
    • AC1L7CS8
    • NSC209882
    • DTXSID70308828
    • 71711-53-0
    • NSC-209882
    • &nbsp;
    • Inchi: InChI=1S/C20H16N2O/c1-11-12(2)17-18(20(21)23)15-9-5-6-10-16(15)22-19(17)14-8-4-3-7-13(11)14/h3-10H,1-2H3,(H2,21,23)
    • InChI Key: SQLBRZDBGZZCGT-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=C(C3=CC=CC=C3N=C2C4=CC=CC=C14)C(=O)N)C

Computed Properties

  • Exact Mass: 300.12638
  • Monoisotopic Mass: 300.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • PSA: 55.98
  • LogP: 4.95720

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